Cas no 53460-78-9 (1-Acetamido-3-chloropropan-2-yl acetate)

• Product Name: 1-Acetamido-3-chloropropan-2-yl acetate
• CAS No: 53460-78-9
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• CID: 1032097
• PubChem ID: 5306152
• Update Time: 2025-05-25

1-Acetamido-3-chloropropan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Acetamido-3-chloropropan-2-yl acetate
• Acetamide, N-[2-(acetyloxy)-3-chloropropyl]-
• (1-acetamido-3-chloropropan-2-yl) acetate
• N-[2-(acetyloxy)-3-chloropropyl]Acetamide
• 1-Acetamido-3-chloropropan-2-ylacetate
• 53460-78-9
• (+/-)-1-Acetamido-2-acetoxy-3-chloropropane
• BCP08811
• (+/-)-1-Acetamido-2-acetoxy-3chloropropane
• DA-42166
• SB44504
• 1-Acetamido-2-acetoxy-3-chloropropane
• (+/-)-1-acetamido-2-acetoxy-3choropropane
• N-[2-acetoxy-3-chloropropyl] acetamide
• 1-CHLORO-3-ACETAMIDOPROPAN-2-YL ACETATE
• CS-0368060
• SCHEMBL4113658
• (+/-)-n-[2-(acetyloxy)-3-chloropropyl]acetamide
• STK688842
• acetic acid 1-(acetylamino-methyl)-2-chloro-ethyl ester
• GOJJPJCUSDMTAT-UHFFFAOYSA-N
• DTXSID70415465
• AKOS005601569
• 1-(acetylamino)-3-chloropropan-2-yl acetate
• N-(2-acetoxy-3-chloropropyl)acetamide
• (S)-Acetic acid 2-acetylamino-1-chloromethylethyl ester
• J-503479

• Inchi： 1S/C7H12ClNO3/c1-5(10)9-4-7(3-8)12-6(2)11/h7H,3-4H2,1-2H3,(H,9,10)
• InChI Key： GOJJPJCUSDMTAT-UHFFFAOYSA-N
• SMILES： ClCC(CNC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 193.05066
• Monoisotopic Mass: 193.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on 1-Acetamido-3-chloropropan-2-yl acetate

Comprehensive Overview of 1-Acetamido-3-chloropropan-2-yl acetate (CAS No. 53460-78-9): Properties, Applications, and Industry Insights

1-Acetamido-3-chloropropan-2-yl acetate, identified by its CAS number 53460-78-9, is a specialized organic compound with significant relevance in pharmaceutical and chemical synthesis. This compound, often abbreviated as ACPA acetate, features a unique molecular structure combining acetamido, chloro, and acetate functional groups. Its versatility stems from these reactive moieties, making it a valuable intermediate in modern organic chemistry.

The growing demand for high-purity chemical intermediates in drug development has placed compounds like 1-Acetamido-3-chloropropan-2-yl acetate under the spotlight. Researchers particularly value its role in synthesizing chiral building blocks for bioactive molecules. Recent studies highlight its utility in creating peptide mimetics and modified sugar derivatives, addressing current challenges in targeted drug delivery systems.

From a structural perspective, the 53460-78-9 compound exhibits interesting stereochemical properties. The presence of both chloro and acetate groups on adjacent carbon atoms creates opportunities for selective substitution reactions. This characteristic makes it particularly useful in asymmetric synthesis, a hot topic in pharmaceutical research where enantiomeric purity is crucial for drug efficacy and safety.

Industrial applications of ACPA acetate extend beyond pharmaceuticals. The material science sector has explored its potential as a crosslinking agent in polymer chemistry, especially for creating biodegradable materials - a trending topic in sustainable chemistry. Its dual functionality allows for innovative approaches in developing smart materials with responsive properties.

Quality control of 1-Acetamido-3-chloropropan-2-yl acetate remains a critical discussion point among manufacturers. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity, especially when used in GMP-compliant synthesis. The industry has seen increased searches for "53460-78-9 specification standards" and "ACPA acetate analytical methods", reflecting growing quality awareness.

Environmental considerations regarding chlorinated compounds have led to innovative approaches in handling CAS 53460-78-9. Green chemistry principles are being applied to optimize its synthesis, minimizing waste and energy consumption. These developments align with current industry trends toward sustainable chemical production, a major focus area in chemical engineering research.

The stability profile of 1-Acetamido-3-chloropropan-2-yl acetate under various conditions is another frequently searched topic. Proper storage recommendations include anhydrous environments and temperature-controlled conditions to prevent hydrolysis of the acetate group. Such practical handling information is crucial for laboratory technicians and production managers working with this compound.

Emerging research directions for 53460-78-9 include its potential in bioconjugation chemistry and prodrug development. These applications capitalize on the compound's ability to serve as a protecting group while introducing desirable physicochemical properties to target molecules. Such innovations address current pharmaceutical needs for enhanced bioavailability and controlled release formulations.

Market analysis indicates steady growth in demand for ACPA acetate, particularly from contract research organizations and specialty chemical manufacturers. The compound's niche applications in custom synthesis projects contribute to its value in the fine chemicals market. Procurement specialists often search for "reliable 53460-78-9 suppliers" and "bulk pricing for 1-Acetamido-3-chloropropan-2-yl acetate", reflecting commercial interest.

From a regulatory standpoint, proper documentation for CAS 53460-78-9 includes comprehensive safety data sheets and technical specifications. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when handling this chemical intermediate, as with all synthetic organic compounds.

The future outlook for 1-Acetamido-3-chloropropan-2-yl acetate appears promising, with potential expansions into agrochemical applications and material science innovations. As synthetic methodologies advance, researchers anticipate discovering new applications for this versatile building block, particularly in developing next-generation functional materials and specialty chemicals.